N,N-diethyl-2-(2-pyrimidinyloxy)acetamide

• IUPAC Name: N,N-diethyl-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C10H15N3O2/c1-3-13(4-2)9(14)8-15-10-11-6-5-7-12-10/h5-7H,3-4,8H2,1-2H3
• InChI Key: JQHJHPWLJSAPRR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=NC=CC=N1
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps and the use of specific reagents. For example, a related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, was synthesized by stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU (Sharma et al., 2018).

Molecular Structure Analysis

Molecular structure studies often involve X-ray crystallography and quantum-chemical calculations. For a structurally related compound, 2-Diethylamino-6-methyl-5-n-propyl-4(3H)-pyrimidinone, it was found to exist exclusively as the lactam tautomer in the solid state (Craciun et al., 1999).

Chemical Reactions and Properties

The chemical properties of similar compounds are often explored through their interactions in various chemical reactions. For example, the title 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides showed a folded conformation about the methylene C atom of the thioacetamide bridge, indicating specific intramolecular interactions (Subasri et al., 2016).

Physical Properties Analysis

Chemical Properties Analysis

Chemical properties can be understood through studies involving the compound's reactivity and stability. For instance, the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides provided insights into the chemical properties and potential applications of these compounds (Barlow et al., 1991).

Scientific Research Applications

Radiosynthesis and Imaging Applications

• Radioligand Development for PET Imaging : A notable application of N,N-diethyl-2-(2-pyrimidinyloxy)acetamide derivatives is in the development of radioligands for positron emission tomography (PET) imaging. For instance, [18F]DPA-714 is a radioligand synthesized for imaging the translocator protein (18 kDa) with PET, showcasing its utility in neuroimaging and the study of neuroinflammation (Dollé et al., 2008). This demonstrates the compound's relevance in developing tools for medical diagnostics, particularly in identifying and quantifying biological targets within the central nervous system.

Antimicrobial and Antifolate Agents

• Antimicrobial Activity : Derivatives of N,N-diethyl-2-(2-pyrimidinyloxy)acetamide have been explored for their antimicrobial properties. Research has shown the synthesis of compounds with antimicrobial activities, indicating potential applications in fighting bacterial and fungal infections (Hossan et al., 2012).
• Antifolate and Antitumor Agents : The compound has been utilized as a starting point for the synthesis of antifolate agents targeting dihydrofolate reductase (DHFR), a key enzyme in the folate pathway, suggesting its utility in designing antitumor agents (Gangjee et al., 2007).

Anticancer Activity

• In Vitro Cytotoxic Activity : Certain derivatives of N,N-diethyl-2-(2-pyrimidinyloxy)acetamide have been synthesized and tested for their anticancer activities, showing promise as anticancer agents through the inhibition of cancer cell growth (Al-Sanea et al., 2020).

Crystal Structure Analysis

• Structural Elucidation : The crystal structures of certain N,N-diethyl-2-(2-pyrimidinyloxy)acetamide derivatives have been determined, providing insights into their molecular conformations and potential interactions, which is crucial for drug design and development (Subasri et al., 2016).